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Abstract
Coal tar, a viscous black liquid obtained from the destructive distillation of coal, is a highly

complex mixture of organic compounds. Its chemical composition includes polycyclic aromatic

hydrocarbons (PAHs), phenols, heterocyclic compounds, and aliphatic hydrocarbons. Accurate

and detailed analysis of coal tar is crucial for various industries, including chemical

manufacturing, construction, and environmental monitoring, as many of its constituents are

toxic and carcinogenic. This application note provides a detailed protocol for the qualitative and

quantitative analysis of coal tar using gas chromatography-mass spectrometry (GC-MS), a

powerful analytical technique for separating and identifying volatile and semi-volatile organic

compounds.

Introduction
Gas chromatography-mass spectrometry (GC-MS) is an ideal analytical method for the

comprehensive analysis of complex mixtures like coal tar.[1][2][3] The gas chromatograph

separates the individual components of the mixture based on their boiling points and

interactions with the stationary phase of the analytical column. The mass spectrometer then

fragments the eluted compounds and separates the resulting ions based on their mass-to-

charge ratio, providing a unique mass spectrum for each component that allows for its

identification and quantification. The complexity of coal tar often necessitates high-resolution

capillary columns and optimized temperature programs to achieve adequate separation of its

numerous components.[4][5] In some cases, comprehensive two-dimensional gas

chromatography (GCxGC) may be employed for even greater resolving power.[6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1181347?utm_src=pdf-interest
https://www.benchchem.com/product/b1181347?utm_src=pdf-body
https://www.benchchem.com/product/b1181347?utm_src=pdf-body
https://www.benchchem.com/product/b1181347?utm_src=pdf-body
https://www.benchchem.com/product/b1181347?utm_src=pdf-body
https://www.ajol.info/index.php/bcse/article/download/21202/3926
https://www.semanticscholar.org/paper/GC-MS-ANALYSIS-OF-COAL-TAR-COMPOSITION-PRODUCED-Jiang-Wang/5db0e7e153a9c86e896cc5aeb0d3af547319a9d0
https://www.osti.gov/etdeweb/biblio/20464815
https://www.benchchem.com/product/b1181347?utm_src=pdf-body
https://www.agilent.com/cs/library/applications/SI-02279.pdf
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/paper/SI-02276.pdf
https://analyticalscience.wiley.com/content/article-do/coal-tar-complexity-2d-gc-and-fticr-ms-reveal-thousands-components
https://www.mdpi.com/2297-8739/7/2/26
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This section details the necessary steps for analyzing coal tar samples by GC-MS, from

sample preparation to data analysis.

Sample Preparation
Proper sample preparation is critical for obtaining accurate and reproducible results. Coal tar
samples are highly viscous and often contain particulate matter that can damage the GC-MS

system.[8]

Materials:

Coal tar sample

Dichloromethane (CH₂Cl₂), HPLC grade or equivalent[9]

Anhydrous sodium sulfate

Vortex mixer

Centrifuge

Syringe filters (0.45 µm)

Autosampler vials with caps

Protocol:

Accurately weigh approximately 100 mg of the coal tar sample into a glass vial.

Add 10 mL of dichloromethane to the vial.

Cap the vial and vortex for 2 minutes to ensure thorough mixing and dissolution.

If the sample contains suspended particles, centrifuge the solution at 3000 rpm for 10

minutes.

Carefully transfer the supernatant to a clean vial.
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Pass the extract through a syringe filter to remove any remaining particulate matter.

The filtered extract is now ready for GC-MS analysis. For quantitative analysis, a dilution to

approximately 10 µg/mL may be necessary.[8]

For a more detailed characterization, the coal tar sample can be fractionated into different

compound classes (e.g., aliphatics, aromatics, esters, and polar compounds) using column

chromatography with silica gel and alumina as stationary phases and eluting with solvents of

increasing polarity such as n-pentane, benzene, ethyl acetate, and methanol.[1][10]

GC-MS Instrumentation and Parameters
The following tables provide typical instrument parameters for the GC-MS analysis of coal tar.
These parameters may require optimization based on the specific instrument and column used.

Table 1: Gas Chromatograph (GC) Parameters

Parameter Setting 1 Setting 2

Column
VF-5ms (30 m x 0.25 mm ID,

0.25 µm film thickness)[1]

Agilent J&W Select PAH (15 m

x 0.15 mm ID, 0.10 µm film

thickness)[4]

Carrier Gas Helium[1][9] Helium

Flow Rate 1.0 mL/min (constant flow)[9] Not specified

Injector Type Split/Splitless Split/Splitless

Injector Temperature 280 °C[1] 300 °C[7]

Injection Volume 1.0 µL[1][9] 0.1 - 1 µL[4][5]

Split Ratio 15:1[1] 5:1[7]

Oven Program

80 °C (hold for 0 min), ramp to

230 °C at 15 °C/min (hold for 1

min), then ramp to 300 °C at

10 °C/min (hold for 8 min)[9]

Optimized for PAH separation

(specifics not detailed in

source)[4]

Table 2: Mass Spectrometer (MS) Parameters
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Parameter Setting 1 Setting 2

Ionization Mode Electron Ionization (EI)[1] Electron Ionization (EI)[3]

Ionization Energy 70 eV[1][9] 70 eV[7]

Ion Source Temperature 230 °C[9] 250 °C[7]

Mass Scan Range m/z 40-650[1] m/z 35-350[4]

Solvent Delay 3 min[1] Not specified

Data Presentation
The analysis of coal tar by GC-MS can identify and quantify a wide range of organic

compounds. The following table summarizes the typical composition of coal tar as reported in

the literature.

Table 3: Typical Composition of Coal Tar Determined by GC-MS

Compound Class Percentage (%) in Coal Tar Key Compounds Identified

Aliphatic Hydrocarbons 17.33 - 18.12[1]
C6-C28 paraffin hydrocarbons,

alkenes, alicyclic compounds

Aromatic Hydrocarbons 27.41 - 34.15[1]
Phenylmethane, p-xylene,

naphthalene and its derivatives

Polycyclic Aromatic

Hydrocarbons (PAHs)
Varies significantly

Naphthalene, biphenyl,

acenaphthylene, fluorene,

phenanthrene, anthracene,

fluoranthene, pyrene,

benzo[a]pyrene[11]

Phenols Varies Phenol, cresols, xylenols

Esters 5.95[1] Various acid esters

Polar Compounds 5.48[1] Not specified

Asphaltene 36.30[1]
Not typically analyzed by GC-

MS
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Visualizations
The following diagrams illustrate the experimental workflow and the logical relationship of the

components in coal tar analysis.

Sample Preparation GC-MS Analysis Data Processing

Coal Tar Sample Dissolution in Dichloromethane Centrifugation Filtration Injection into GC-MS Chromatographic Separation Mass Spectrometric Detection Compound Identification Quantification Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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